Cas no 117895-68-8 (3alpha-Acetoxytirucall-8,24-dien-21-saeure)

• Product Name: 3alpha-Acetoxytirucall-8,24-dien-21-saeure
• CAS No: 117895-68-8
• MF: C₃₂O₄
• MW: 448.340007781982
• CID: 2049119
• Update Time: 2025-04-21

3alpha-Acetoxytirucall-8,24-dien-21-saeure Chemical and Physical Properties

Names and Identifiers

• 3alpha-Acetoxytirucall-8,24-dien-21-saeure

• MDL： MFCD28964205
• Inchi： 1S/C32O4/c1-20(2)10-9-11-22(28(34)35)23-14-18-32(8)25-12-13-26-29(4,5)27(36-21(3)33)16-17-30(26,6)24(25)15-19-31(23,32)7/b23-22-
• InChI Key： FMYQKFJLWFKBFT-FCQUAONHSA-N
• SMILES： [C]/C(=[C]/[C][C][C](C(=O)[O])[C]1C2(C(C3[C][C][C]4C([C][C][C](C4([C])[C])OC(=O)[C])([C])C=3[C][C]2)([C])[C][C]1)[C])/[C] |^1:0,2,5,8,9,15,19,21,22,26,27,31,34,35,^4:3,4,13,14,17,18,29,30,32,33|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids